Cas no 2420-92-0 (1H,3H-Difuro[3,4-b:3',4'-e]pyrazine-1,3,5,7-tetrone)

• Product Name: 1H,3H-Difuro[3,4-b:3',4'-e]pyrazine-1,3,5,7-tetrone
• CAS No: 2420-92-0
• MF: C₈N₂O₆
• MW: 220.095401763916
• CID: 280089
• PubChem ID: 21241026
• Update Time: 2025-04-19

1H,3H-Difuro[3,4-b:3',4'-e]pyrazine-1,3,5,7-tetrone Chemical and Physical Properties

Names and Identifiers

• 1H,3H-Difuro[3,4-b:3',4'-e]pyrazine-1,3,5,7-tetrone
• difuro[5,4-a:5',4'-e]pyrazine-1,3,5,7-tetrone
• 2,3,5,6-Pyrazinetetracarboxylic2,3:5,6-dianhydride (7CI)
• Pyrazinetetracarboxylic 2,3:5,6-dianhydride (8CI)
• Pyrazinetetracarboxylic anhydride
• Pyrazinetetracarboxylic dianhydride
• A929566
• 5, 11-dioxa-2, 8-diazatricyclo[7.3.0.03, 7]dodeca-1, 3(7), 8-triene-4, 6, 10, 12-tetrone
• DTXSID00611554
• SCHEMBL6711752
• 2420-92-0

• Inchi： 1S/C8N2O6/c11-5-1-2(6(12)15-5)10-4-3(9-1)7(13)16-8(4)14
• InChI Key： PYKYSQKGQMWYTD-UHFFFAOYSA-N
• SMILES： O1C(C2C(C1=O)=NC1C(=O)OC(C=1N=2)=O)=O

Computed Properties

• Exact Mass: 219.9756
• Monoisotopic Mass: 219.97563572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 113Ų

Experimental Properties

• PSA: 112.52